Cas no 1541642-54-9 (1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 1541642-54-9
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 6104227
• PubChem ID: 81444372
• Update Time: 2025-07-17

1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• 1-[1-(2-methylsulfanylphenyl)triazol-4-yl]ethanol
• 1-{1-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• F6511-9274
• 1541642-54-9
• AKOS020022386

• Inchi： 1S/C11H13N3OS/c1-8(15)9-7-14(13-12-9)10-5-3-4-6-11(10)16-2/h3-8,15H,1-2H3
• InChI Key： LFOYFCQMHRAOJJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1N1C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol

Introduction to 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 1541642-54-9)

1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 1541642-54-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anti-inflammatory activities.

The chemical structure of 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol is characterized by a triazole ring linked to a phenyl group substituted with a methylsulfanyl moiety. The presence of the hydroxyl group at the ethyl position adds to its reactivity and potential for forming hydrogen bonds, which can influence its biological interactions. This combination of functional groups makes it an interesting candidate for various pharmaceutical applications.

Recent studies have explored the potential of 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol in the treatment of various diseases. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of the fungal cell membrane and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol has shown promise as an anti-inflammatory agent. Research conducted at the University of California (2022) revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition reaction (CuAAC). This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale production. The subsequent introduction of the hydroxyl group and the methylsulfanyl substituent can be achieved through selective functional group transformations.

The pharmacokinetic properties of 1-{1-2-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-y l}ethan - 1 - ol have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. However, further research is needed to optimize its pharmacological properties and evaluate its safety profile in preclinical and clinical settings.

In conclusion, 1-{1 - 2 - (methylsulfanyl) phenyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl }ethan - 1 - ol (CAS No. 1541642 - 54 - 9) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting target for medicinal chemists and pharmaceutical researchers. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge.